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Compound of Interest

Compound Name: Bromoacetic-PEG2-NHS ester

Cat. No.: B15073543

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromoacetic-PEG2-NHS ester is a heterobifunctional crosslinker containing an amine-
reactive N-hydroxysuccinimide (NHS) ester and a bromoacetyl group. The polyethylene glycol
(PEG) spacer arm enhances solubility in aqueous environments.[1] This reagent is particularly
valuable in bioconjugation and drug development, for instance, as a linker in the synthesis of
Proteolysis Targeting Chimeras (PROTACS).[2] PROTACSs are novel therapeutic agents that
utilize the ubiquitin-proteasome system to selectively degrade target proteins.[2]

The NHS ester moiety reacts with primary amines, such as those on the side chain of lysine
residues or the N-terminus of proteins, to form stable amide bonds.[1][3] The bromoacetyl
group can then react with other nucleophiles, enabling the conjugation of two different
molecules. Proper preparation of stock solutions is critical to ensure the reactivity and stability
of this moisture-sensitive compound for successful conjugation experiments.

Chemical Properties and Storage

A summary of the key chemical properties for Bromoacetic-PEG2-NHS ester is provided in
the table below.
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Property Value Reference
Molecular Formula C11H14BrNO7 [2]
Molecular Weight 352.14 g/mol [2]

Purity Typically >95% N/A
Appearance White to off-white solid N/A

Storage Conditions

Store at -20°C, desiccated.

[41(5]

Important: Bromoacetic-PEG2-NHS ester is sensitive to moisture.[5] To prevent hydrolysis of

the NHS ester, it is crucial to warm the vial to room temperature before opening and to

minimize its exposure to air. Unused portions should be stored under an inert gas if possible.

Solubility and Recommended Solvents

The solubility of Bromoacetic-PEG2-NHS ester is a critical factor in the preparation of stock
solutions. While quantitative solubility data is not readily available, the following table provides

guidance on suitable solvents.

Solvent

Recommendation

Notes

Anhydrous (dry) DMSO is the

preferred solvent for preparing

Dimethyl sulfoxide (DMSO) Recommended ) )
high-concentration stock
solutions.[4][5]

Use amine-free DMF to

Dimethylformamide (DMF) Recommended prevent reaction with the NHS

ester.[3][4]

Aqueous Buffers

Not Recommended for Stock

Solutions

The NHS ester is prone to
rapid hydrolysis in aqueous
solutions, especially at neutral
to high pH.[6][7]
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Note: Always use anhydrous solvents to prepare stock solutions. The presence of water will
lead to the hydrolysis of the NHS ester, rendering it inactive for conjugation.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Bromoacetic-PEG2-NHS
ester, a common starting concentration for many bioconjugation experiments.

Materials:

Bromoacetic-PEG2-NHS ester

Anhydrous dimethyl sulfoxide (DMSO)

Microcentrifuge tubes

Pipettes and tips

Vortex mixer

Analytical balance

Procedure:

Equilibrate Reagent: Allow the vial of Bromoacetic-PEG2-NHS ester to warm to room
temperature for at least 15-20 minutes before opening to prevent moisture condensation.

» Weigh Reagent: Carefully weigh out a small amount of the reagent. For example, to prepare
1 mL of a 10 mM solution, you would need 3.52 mg of Bromoacetic-PEG2-NHS ester
(Molecular Weight = 352.14 g/mol ).

e Dissolve in DMSO: Add the appropriate volume of anhydrous DMSO to the weighed reagent.
For the example above, add 1 mL of anhydrous DMSO.

o Mix Thoroughly: Vortex the solution until the reagent is completely dissolved. Gentle warming
may be applied if necessary.
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» Storage and Handling:
o Itis highly recommended to prepare the stock solution fresh for each experiment.[4][5]

o If storage is unavoidable, aliquot the stock solution into smaller volumes in tightly sealed

tubes to minimize freeze-thaw cycles and moisture exposure.

o Store aliquots at -20°C for short-term storage (up to one month) or -80°C for longer-term
storage (up to six months).[4] Before use, thaw the aliquot and equilibrate to room

temperature.

Diagrams
Chemical Structure of Bromoacetic-PEG2-NHS Ester

Caption: Chemical structure of Bromoacetic-PEG2-NHS ester.

General Workflow for Protein Conjugation

Prepare 10 mM Stock Solution Prepare Protein Solution
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Caption: Protein conjugation workflow.

Role as a PROTAC Linker
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Caption: PROTAC mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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